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2-Ethylpyrazine is a volatile aroma compound that is mainly formed in food products such as roasted coffee beans or roasted sesame seeds due to the Maillard reaction between sugars and proteins during the roasting process.
2-Ethylpyrazine, also known as fema 3281 or moldin, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethylpyrazine is primarily located in the cytoplasm. 2-Ethylpyrazine is a bitter, cocoa, and musty tasting compound that can be found in a number of food items such as pulses, nuts, tea, and green vegetables. This makes 2-ethylpyrazine a potential biomarker for...